
In-Depth Technical Guide: Methyl 2-methyl-6-
nitrobenzoate (CAS 61940-22-5)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Methyl 2-methyl-6-nitrobenzoate

Cat. No.: B042663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-methyl-6-nitrobenzoate, with the CAS number 61940-22-5, is a nitroaromatic

compound with emerging interest in the fields of organic synthesis and medicinal chemistry.

This technical guide provides a comprehensive overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and derivatization, and an

exploration of its potential applications, particularly in cancer research. The document

summarizes key quantitative data in structured tables and visualizes essential workflows and

potential mechanisms of action using Graphviz diagrams to facilitate a deeper understanding

for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
Methyl 2-methyl-6-nitrobenzoate is a solid at room temperature. Its chemical structure and

key physicochemical properties are summarized below.
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Property Value Reference

CAS Number 61940-22-5 [1]

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

IUPAC Name
methyl 2-methyl-6-

nitrobenzoate
[1]

Boiling Point 283.4 °C

Physical Form Solid

Purity Typically >97%

Spectroscopic Data
The structural characterization of Methyl 2-methyl-6-nitrobenzoate is supported by various

spectroscopic techniques.
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Spectroscopic Data Details

Mass Spectrometry (GC-MS) Key m/z peaks at 163 and 164.

Infrared (IR) Spectroscopy
Vapor phase IR spectra are available for

characterization of functional groups.

¹H NMR

While specific spectra for this compound are not

readily available in public databases, the

expected proton NMR would show signals for

the aromatic protons, the methyl ester protons,

and the methyl group protons on the benzene

ring.

¹³C NMR

Similarly, the carbon NMR would display distinct

peaks for the carbonyl carbon of the ester, the

aromatic carbons, the methyl ester carbon, and

the methyl group carbon. A study on substituted

methyl benzoates provides insights into the

expected chemical shifts.[2]

Experimental Protocols
Synthesis of Methyl 2-methyl-6-nitrobenzoate
The synthesis of Methyl 2-methyl-6-nitrobenzoate is typically achieved through a two-step

process: the nitration of a suitable precursor to form 2-methyl-6-nitrobenzoic acid, followed by

the esterification of the carboxylic acid.

Step 1: Synthesis of 2-methyl-6-nitrobenzoic acid

A common method for the synthesis of the precursor, 2-methyl-6-nitrobenzoic acid, involves the

oxidation of 3-nitro-o-xylene.

Reaction: Oxidation of 3-nitro-o-xylene using an oxidizing agent such as nitric acid.

Procedure: A detailed procedure is outlined in patent CN111718264A, which describes the

co-production of 2-methyl-6-nitrobenzoic acid and 3-nitro-2-methylbenzoic acid from 3-nitro-

o-xylene. The process involves reacting 3-nitro-o-xylene with dilute nitric acid under elevated
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temperature and pressure with oxygen as an oxidant. The resulting crude product is then

purified.

Step 2: Esterification of 2-methyl-6-nitrobenzoic acid

The carboxylic acid is then converted to its methyl ester.

Reaction: Fischer esterification of 2-methyl-6-nitrobenzoic acid with methanol in the

presence of an acid catalyst.

Procedure: While a specific detailed protocol for this exact substrate is not widely published,

a general and effective method is the Shiina macrolactonization, which can also be applied

for esterification. This method uses 2-methyl-6-nitrobenzoic anhydride (MNBA) as a

condensing agent. A more standard approach involves refluxing the carboxylic acid in

methanol with a catalytic amount of a strong acid like sulfuric acid. The reaction progress can

be monitored by thin-layer chromatography (TLC). Upon completion, the excess methanol is

removed under reduced pressure, and the crude product is purified, typically by

recrystallization or column chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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